6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 6-methyl-5H-pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C7H7N3O/c1-5-4-10-6(2-3-8-10)7(11)9-5/h2-4H,1H3,(H,9,11)
• InChI Key: DKTUMQYPVAVXKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CC=N2)C(=O)N1
• Molecular Formula: C7H7N3O
• Molecular Weight: 149.15 g/mol

Description

6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one is a heterocyclic organic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a pyrazolopyrazinone derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one is not fully understood. However, it has been proposed that this compound acts by inhibiting the activity of protein kinases. This inhibition leads to the disruption of cell signaling pathways, which can ultimately result in cell death. The specific protein kinases targeted by 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one may vary depending on the type of cell and disease being targeted.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one have been studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of cancer cells and prevent the replication of viruses and bacteria. In vivo studies have shown that 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one can reduce tumor growth and improve survival rates in animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one in lab experiments is that it has been shown to exhibit potent activity against a variety of different diseases. Another advantage is that this compound can be synthesized using relatively simple methods. However, one limitation of using 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one is that its mechanism of action is not fully understood, which can make it difficult to optimize its use in different applications.

Future Directions

There are several future directions for the research and development of 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one. One potential direction is to investigate its use in combination with other drugs or therapies to enhance its efficacy. Another direction is to study its potential use in the treatment of other diseases, such as autoimmune disorders or neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one and to optimize its use in different applications.

Synthesis Methods

The synthesis of 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one has been carried out using various methods. One of the most common methods involves the reaction of 4-chloro-6-methylpyrazolo[1,5-a]pyrazine with sodium hydroxide and dimethylformamide. The reaction leads to the formation of 6-methylpyrazolo[1,5-a]pyrazin-4(5H)-one in good yield. Other methods involve the use of different reagents and solvents, but the overall reaction mechanism remains similar.

Scientific Research Applications

6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one has been studied extensively for its potential therapeutic applications. It has been found to exhibit anticancer, antiviral, and antimicrobial activities. This compound has also been investigated for its potential use as an inhibitor of protein kinases, which are enzymes that play a crucial role in cell signaling and regulation.